Cas no 1261875-90-4 (2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone
• CAS No: 1261875-90-4
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4989401
• Update Time: 2025-10-29

2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H8BrF5O2/c1-5(12)9(18)7-4-6(11(15,16)17)2-3-8(7)19-10(13)14/h2-5,10H,1H3
• InChI Key： UOTQAZRRYDPBNV-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C(F)(F)F)C=CC=1OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone

Professional Introduction to Compound with CAS No 1261875-90-4 and Product Name: 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone

The compound with the CAS number 1261875-90-4 and the product name 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorinated substituents and a bromine atom makes it a versatile intermediate for synthetic chemistry, particularly in the synthesis of biologically active molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The compound 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone is no exception. Its molecular structure incorporates both difluoromethoxy and trifluoromethyl groups, which are known to modulate the electronic properties of the molecule and influence its interactions with biological receptors. This feature makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The bromine atom at the 2-position provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct carbon-carbon or carbon-nitrogen bonds. These reactions are crucial for generating diverse libraries of compounds for high-throughput screening.

The difluoromethoxy group at the 2'-position introduces additional electronic complexity, influencing both the reactivity and selectivity of subsequent transformations. This group has been extensively studied for its ability to enhance binding affinity in protein targets, making it particularly valuable in the design of small-molecule inhibitors. Similarly, the trifluoromethyl group at the 5'-position is known for its ability to improve metabolic stability and reduce susceptibility to enzymatic degradation. These attributes collectively make 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone a promising building block for drug development.

Recent research has highlighted the importance of fluorinated compounds in oncology. The ability of these molecules to interact more favorably with biological targets has led to several successful drug candidates entering clinical trials. For instance, fluorinated analogs of kinase inhibitors have shown improved efficacy and reduced toxicity compared to their non-fluorinated counterparts. The compound under discussion shares some structural similarities with these kinase inhibitors, suggesting that it may also exhibit potent activity against cancer-related targets.

Another area where this compound shows promise is in the development of antiviral agents. The unique electronic properties imparted by the fluorinated groups can be exploited to design molecules that disrupt viral replication cycles. Specifically, the ability of these groups to modulate hydrogen bonding interactions has been leveraged in the design of inhibitors targeting viral proteases and polymerases. Preliminary studies indicate that derivatives of 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone may exhibit inhibitory activity against several viral enzymes, making them attractive candidates for further investigation.

The synthesis of this compound also highlights advancements in synthetic methodologies. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled chemists to construct complex molecular frameworks with high precision and yield. These methods have become indispensable tools in pharmaceutical research, allowing for rapid assembly of novel compounds from readily available starting materials. The synthetic route to 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone exemplifies these capabilities, showcasing how multiple fluorinated and brominated functionalities can be introduced into a single molecule with remarkable efficiency.

In conclusion, the compound with CAS number 1261875-90-4 and product name 2-Bromo-2'-(difluoromethoxy)-5'-(trifluoromethyl)propiophenone represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly those targeting cancer and viral diseases. The incorporation of multiple fluorinated substituents enhances its potential as a lead compound for drug discovery, while its reactive sites provide opportunities for further functionalization through modern synthetic methodologies.